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Compound of Interest

Compound Name: AMP-PNP tetralithium

Cat. No.: B11927768 Get Quote

Stability of AMP-PNP Tetralithium Hydrate: A
Technical Guide
An In-depth Examination of the Physical and Chemical Stability of Adenylyl-imidodiphosphate

Tetralithium Salt Hydrate for Researchers and Drug Development Professionals.

Adenylyl-imidodiphosphate (AMP-PNP) is a non-hydrolyzable analog of adenosine

triphosphate (ATP) widely employed in biochemical and pharmacological research. Its

resistance to enzymatic cleavage allows for the study of ATP-dependent processes by trapping

enzymes in an ATP-bound state. However, the utility of AMP-PNP is contingent on its stability

under various experimental and storage conditions. This technical guide provides a

comprehensive overview of the physical and chemical stability of AMP-PNP tetralithium salt

hydrate, offering critical data and methodologies for its effective use.

Physical and Chemical Properties
AMP-PNP tetralithium salt hydrate is a white to off-white solid. Its core structure features a P-

N-P linkage in place of the P-O-P linkage found in the β and γ phosphates of ATP, rendering it

resistant to hydrolysis by most ATPases.

Table 1: Physical Properties of AMP-PNP Tetralithium
Salt Hydrate
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Property Value Source

Molecular Formula C₁₀H₁₃Li₄N₆O₁₂P₃ · xH₂O Sigma-Aldrich

Molecular Weight
529.93 g/mol (anhydrous

basis)
Sigma-Aldrich

Appearance White to off-white solid MedChemExpress

Melting Point >225°C (with decomposition) ChemicalBook

Solubility Soluble in water (50 mg/mL) Sigma-Aldrich

λmax
259 nm (in 0.1 M phosphate

buffer, pH 7.0)
Sigma-Aldrich

Molar Extinction Coefficient (ε)
15.4 mM⁻¹cm⁻¹ at 259 nm (pH

7.0)
Sigma-Aldrich

Chemical Stability
The chemical stability of AMP-PNP is influenced by several factors, most notably pH,

temperature, and the presence of divalent cations.

pH Stability
AMP-PNP is highly susceptible to hydrolysis under acidic conditions. The phosphoramidate

bond (P-N) is unstable at low pH, leading to rapid degradation into a phosphoramidate and

inorganic phosphate.[1]

Table 2: Solution Stability of AMP-PNP Tetralithium Salt
Hydrate
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Condition Observation Source

Acidic pH
Very unstable; rapidly

hydrolyzes.
Sigma-Aldrich

Neutral pH (7.0), 37°C

Spontaneous, non-enzymatic

hydrolysis rate constant of

0.07 h⁻¹.

Schuurmans Stekhoven et al.,

1983

Neutral pH (7.0), 21°C

Spontaneous, non-enzymatic

hydrolysis rate constant of

0.006 h⁻¹.

Schuurmans Stekhoven et al.,

1983

Neutral pH (7.0), 0°C

Spontaneous, non-enzymatic

hydrolysis rate constant of

0.0006 h⁻¹.

Schuurmans Stekhoven et al.,

1983

-20°C Aqueous Solution Stable for up to 3 months. Calbiochem

-70°C Aqueous Solution
Approximately 5% hydrolysis

observed after 6 months.
Sigma-Aldrich

Presence of excess Mg²⁺

The Mg-AMP-PNP complex is

virtually stable to spontaneous

hydrolysis at 37°C.

Schuurmans Stekhoven et al.,

1983

Thermal Stability
The solid form of AMP-PNP tetralithium salt hydrate exhibits good thermal stability,

decomposing at temperatures above 225°C. For long-term storage, freezing is recommended.

Table 3: Recommended Storage and Handling
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Form
Storage
Temperature

Duration Notes Source

Solid -20°C At least 1 year

Keep dry and

protected from

light.

Hypermol

Aqueous Stock

Solution
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

MedChemExpres

s

Aqueous Stock

Solution
-70°C Up to 3 months

Recommended

for longer-term

solution storage.

Sigma-Aldrich

Aqueous Stock

Solution
-80°C Up to 6 months

Ensure the

solution is sealed

to prevent

moisture uptake.

MedChemExpres

s

Experimental Protocols
Accurate assessment of AMP-PNP stability requires robust analytical methods. High-

Performance Liquid Chromatography (HPLC) is the most common technique for quantifying

AMP-PNP and its degradation products.

HPLC Method for Stability Analysis
This protocol is adapted from established methods for the analysis of adenosine phosphates.

Objective: To separate and quantify AMP-PNP and its primary hydrolysis product, adenylyl

phosphoramidate.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
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Reagents:

Mobile Phase A: 0.1 M Potassium dihydrogen phosphate (KH₂PO₄), pH adjusted to 6.0 with

KOH.

Mobile Phase B: 100% Methanol

AMP-PNP tetralithium salt hydrate standard

Perchloric acid (for sample quenching)

Potassium hydroxide (for neutralization)

Procedure:

Sample Preparation:

Incubate AMP-PNP solution under the desired stress condition (e.g., specific pH,

temperature).

At designated time points, withdraw an aliquot and quench the degradation reaction by

adding an equal volume of cold 0.6 M perchloric acid.

Neutralize the sample with potassium hydroxide.

Centrifuge to remove the potassium perchlorate precipitate.

Filter the supernatant through a 0.22 µm filter before injection.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Detection Wavelength: 259 nm

Injection Volume: 20 µL

Gradient Elution:
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0-5 min: 100% Mobile Phase A

5-15 min: Linear gradient to 80% A, 20% B

15-20 min: Hold at 80% A, 20% B

20-25 min: Return to 100% A and re-equilibrate

Quantification:

Generate a standard curve using known concentrations of AMP-PNP.

Calculate the percentage of remaining AMP-PNP at each time point relative to the initial

concentration.

Visualizations
AMP-PNP Hydrolysis Pathway
The primary degradation pathway for AMP-PNP in aqueous solution is the hydrolysis of the

phosphoramidate bond.
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Caption: Hydrolysis of AMP-PNP yields adenylyl phosphoramidate and inorganic phosphate.

Experimental Workflow for Stability Testing
A typical workflow for assessing the stability of AMP-PNP involves sample preparation, stress

testing, and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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